![molecular formula C27H26N8O2 B10821596 4-[4-amino-1-(2-prop-2-enoyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-5-yl)pyrazolo[3,4-d]pyrimidin-3-yl]-N-pyridin-2-ylbenzamide](/img/no-structure.png)
4-[4-amino-1-(2-prop-2-enoyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-5-yl)pyrazolo[3,4-d]pyrimidin-3-yl]-N-pyridin-2-ylbenzamide
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Overview
Description
ZYBT1 is a potent, irreversible inhibitor of Bruton’s tyrosine kinase (BTK). This compound has shown significant efficacy in treating conditions such as cancer and rheumatoid arthritis by inhibiting the C481S mutant of BTK, which is resistant to other inhibitors like ibrutinib .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of ZYBT1 involves multiple steps, including the preparation of intermediate compounds and their subsequent reactions under controlled conditions. Specific details about the synthetic routes and reaction conditions are proprietary and not publicly disclosed .
Industrial Production Methods
Industrial production of ZYBT1 likely involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process would include stringent quality control measures to meet pharmaceutical standards .
Chemical Reactions Analysis
Types of Reactions
ZYBT1 undergoes various chemical reactions, including:
Oxidation: Involves the addition of oxygen or the removal of hydrogen.
Reduction: Involves the addition of hydrogen or the removal of oxygen.
Substitution: Involves the replacement of one atom or group of atoms with another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions .
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of ZYBT1 .
Scientific Research Applications
ZYBT1 has a wide range of scientific research applications, including:
Mechanism of Action
ZYBT1 exerts its effects by irreversibly binding to the active site of BTK, specifically targeting the C481S mutant. This binding inhibits the phosphorylation of BTK and downstream signaling molecules like PLCγ2, leading to the suppression of cellular processes involved in cancer and autoimmune diseases .
Comparison with Similar Compounds
Similar Compounds
Ibrutinib: Another BTK inhibitor but less effective against the C481S mutant.
Acalabrutinib: A second-generation BTK inhibitor with improved selectivity but still less effective against certain BTK mutants.
Rilzabrutinib: A reversible BTK inhibitor currently in clinical trials.
Uniqueness of ZYBT1
ZYBT1 stands out due to its irreversible inhibition of the C481S mutant of BTK, making it a promising candidate for treating conditions resistant to other BTK inhibitors .
properties
Molecular Formula |
C27H26N8O2 |
---|---|
Molecular Weight |
494.5 g/mol |
IUPAC Name |
4-[4-amino-1-(2-prop-2-enoyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-5-yl)pyrazolo[3,4-d]pyrimidin-3-yl]-N-pyridin-2-ylbenzamide |
InChI |
InChI=1S/C27H26N8O2/c1-2-22(36)34-13-18-11-20(12-19(18)14-34)35-26-23(25(28)30-15-31-26)24(33-35)16-6-8-17(9-7-16)27(37)32-21-5-3-4-10-29-21/h2-10,15,18-20H,1,11-14H2,(H2,28,30,31)(H,29,32,37) |
InChI Key |
YMCOZPHXLROTBV-UHFFFAOYSA-N |
Canonical SMILES |
C=CC(=O)N1CC2CC(CC2C1)N3C4=NC=NC(=C4C(=N3)C5=CC=C(C=C5)C(=O)NC6=CC=CC=N6)N |
Origin of Product |
United States |
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